4-Acetoxy-2-methoxy-benzoic acid methyl ester

• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: methyl 4-acetyloxy-2-methoxybenzoate
• InChI: InChI=1S/C11H12O5/c1-7(12)16-8-4-5-9(11(13)15-3)10(6-8)14-2/h4-6H,1-3H3
• InChI Key: LYHXSJGGVVRRSO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC(=C(C=C1)C(=O)OC)OC

Description

4-Acetoxy-2-methoxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

MeOH (0.3 mL, 7.4 mmol) was added to the product from step 1 (0.962 g, 4.6 mmol), Ph3P (1.79 g, 6.8 mmol), and dichloromethane (10 mL). Then DEAD (1.32 mL, 8.4 mmol) was added to the reaction. Reaction was stirred at room temperature for 4 days. Reaction solution was concentrated by rotary evaporation and the resulting residue was purified with silica gel prep plates and 1:3 EtOAc/Hexane as eluent. Obtained 1.10 g of 4-Acetoxy-2-methoxy-benzoic acid methyl ester in quantitative yield.